Cas no 1260640-92-3 (2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine)

• Product Name: 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine
• CAS No: 1260640-92-3
• MF: C₁₀H₁₂ClFN₂
• MW: 214.667084693909
• CID: 6532792
• PubChem ID: 129955199
• Update Time: 2025-06-08

2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine
• Pyridine, 2-chloro-5-fluoro-3-(3-piperidinyl)-

• Inchi： 1S/C10H12ClFN2/c11-10-9(4-8(12)6-14-10)7-2-1-3-13-5-7/h4,6-7,13H,1-3,5H2
• InChI Key： MNTQFXLOEUKXFU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(F)C=C1C1CCCNC1

Additional information on 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine

Professional Introduction to 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine (CAS No. 1260640-92-3)

2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine, identified by its CAS number 1260640-92-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic organic molecule has garnered considerable attention due to its structural features and potential applications in drug development. The presence of both chloro and fluoro substituents, combined with a piperidine moiety, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's molecular structure consists of a pyridine ring substituted at the 2-position with a chlorine atom, at the 5-position with a fluorine atom, and at the 3-position with a piperidinyl group. This specific arrangement imparts unique electronic and steric properties that can be exploited in designing molecules with enhanced binding affinity and selectivity. The chloro and fluoro groups are particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate metabolic stability, lipophilicity, and receptor interaction.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting various biological pathways. Among these, kinase inhibitors have been extensively studied due to their role in cancer therapy and other chronic diseases. The scaffold of 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine has shown promise in this context. For instance, derivatives of this compound have been investigated as potential inhibitors of tyrosine kinases, which are overexpressed in many cancerous tissues. The piperidin-3-yl group contributes to the compound's solubility and bioavailability, making it an attractive candidate for further optimization.

One of the most compelling aspects of 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine is its versatility in derivative synthesis. Researchers have utilized this core structure to develop a series of analogs with varying substituents to improve pharmacokinetic properties and target specificity. For example, modifications at the 4-position of the pyridine ring have led to compounds with enhanced activity against certain kinases while maintaining favorable pharmacological profiles. Such structural diversification underscores the importance of this compound as a building block in drug discovery.

The synthesis of 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and fluoro groups typically employs halogenation techniques, while the piperidine moiety is often incorporated via nucleophilic substitution or condensation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These synthetic strategies highlight the compound's significance not only as a pharmacological entity but also as a testament to modern synthetic organic chemistry.

Recent studies have also explored the computational modeling of 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine to predict its interactions with biological targets. Molecular docking simulations have been particularly useful in identifying key binding pockets on proteins such as kinases. These computational approaches complement experimental efforts by providing rapid screening of potential drug candidates before costly wet-lab synthesis. The integration of computational chemistry with traditional pharmacology has accelerated the drug discovery process significantly.

The therapeutic potential of derivatives of 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine extends beyond oncology. Researchers are investigating its utility in treating inflammatory diseases and neurological disorders by targeting specific enzymes or receptors involved in these pathologies. The ability to fine-tune the electronic properties of the molecule through strategic substituent placement allows for the development of highly selective inhibitors. This adaptability makes it a valuable asset in the pharmacologist's toolkit.

In conclusion, 2-chloro-5-fluoro-3-(piperidin-3-yl)pyridine (CAS No. 1260640-92-3) represents a promising lead compound in pharmaceutical research. Its unique structural features and synthetic accessibility make it an ideal candidate for further exploration in drug development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly critical role in addressing unmet medical needs.